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Compound of Interest

Compound Name: 2-Methyl-3-nitropyridine

Cat. No.: B124571 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides comprehensive, step-by-step guidance for the

safe use, storage, and disposal of 2-Methyl-3-nitropyridine, ensuring the well-being of

laboratory personnel and the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Methyl-3-nitropyridine is a compound that requires careful handling due to its potential

health hazards. It is classified as a substance that can cause skin irritation, serious eye

irritation, and may lead to respiratory irritation.[1][2][3] It is also a combustible liquid.[1]

Adherence to appropriate safety protocols is therefore essential.

Summary of Hazards:
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Hazard Statement GHS Classification

Harmful if swallowed Acute toxicity, Oral (Category 4)

Causes skin irritation Skin irritation (Category 2)[2][3][4]

Causes serious eye irritation Serious eye irritation (Category 2A)[2][3][4]

May cause respiratory irritation
Specific target organ toxicity — single exposure

(Category 3), Respiratory system[1][2][3][4][5]

Flammable liquid and vapor Flammable liquids (Category 4)[1]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 2-Methyl-3-nitropyridine, the following personal

protective equipment is mandatory.[1][2][3][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.echemi.com/sds/2-hydroxy-4-methyl-3-nitropyridine-pd180521145121.html
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.echemi.com/sds/2-hydroxy-4-methyl-3-nitropyridine-pd180521145121.html
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC453690050&productDescription=2-METHYL-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.echemi.com/sds/2-hydroxy-4-methyl-3-nitropyridine-pd180521145121.html
https://www.jubilantingrevia.com/uploads/files/352msds_0765GjGhs05Div.03sds5-Chloro-2-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0707409&productDescription=3-HYDRXY-6-METHL-2-NTRO+99+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453690050&productDescription=2-METHYL-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b124571?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC453690050&productDescription=2-METHYL-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.echemi.com/sds/2-hydroxy-4-methyl-3-nitropyridine-pd180521145121.html
https://aksci.com/sds/D462_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Eye/Face Protection

Chemical safety goggles meeting ANSI Z87.1

standards.[7] A face shield should be worn in

addition to goggles when there is a splash

hazard.[7][8][9]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber).[8] A lab coat or

chemical-resistant apron must be worn.[10] For

significant exposure risk, a chemical-resistant

suit may be necessary.[10]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1]

If ventilation is inadequate or exposure limits are

exceeded, a NIOSH/MSHA approved respirator

with an appropriate cartridge for organic vapors

should be used.[1]

Footwear

Closed-toe shoes are required. Chemical-

resistant boots are recommended when

handling larger quantities.[8][10]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Methyl-3-nitropyridine is crucial for safety and

experimental success.

1. Preparation and Engineering Controls:

Ensure a calibrated chemical fume hood is operational.

Verify that an emergency eyewash station and safety shower are accessible and have been

recently tested.[1]

Prepare all necessary equipment and reagents before handling the chemical.

Keep the container of 2-Methyl-3-nitropyridine tightly closed when not in use.[1][6]
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2. Donning PPE:

Put on a lab coat or apron.

Wear chemical safety goggles and a face shield if necessary.

Don the appropriate chemical-resistant gloves.

3. Handling the Chemical:

Conduct all work involving 2-Methyl-3-nitropyridine inside a certified chemical fume hood to

minimize inhalation exposure.

Avoid direct contact with the skin and eyes.[5]

Do not eat, drink, or smoke in the laboratory area.[2]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1]

4. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing and wash the affected skin area

with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Disposal Plan
Proper disposal of 2-Methyl-3-nitropyridine and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.
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1. Waste Collection:

Collect all waste containing 2-Methyl-3-nitropyridine in a designated, properly labeled, and

sealed hazardous waste container.

Do not mix with other incompatible waste streams.

2. Disposal Procedure:

Dispose of the chemical waste through a licensed hazardous waste disposal company.[1][6]

Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. The empty, rinsed container should be disposed of in accordance with

institutional guidelines.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of 2-Methyl-3-
nitropyridine in a laboratory setting.
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Workflow for Safe Handling of 2-Methyl-3-nitropyridine

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Verify Fume Hood Operation

Check Eyewash/Shower

Assemble PPE

Prepare Reagents & Equipment

Don Appropriate PPE

Work in Fume Hood

Avoid Skin/Eye Contact

Keep from Ignition Sources

Decontaminate Work Area

Doff PPE Correctly

Wash Hands Thoroughly

Collect Waste in Labeled Container

Store Waste Securely

Dispose via Licensed Vendor

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Methyl-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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